
Essential Safety and Disposal Procedures for
R121919

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: R121919

Cat. No.: B1676987 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of R121919, a potent and selective CRF1 receptor antagonist. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key properties of R121919 is provided in the table below for easy reference.

Property Value Reference

Synonyms NBI30775 [1]

Molecular Formula C₂₂H₃₂N₆ [1][2]

Molecular Weight 380.53 g/mol [1][2]

Appearance
Solid, White to off-white

powder
[2]

Purity ≥98% (HPLC)

CAS Number 195055-03-9 [1][2]
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According to the Safety Data Sheet (SDS), R121919 is not classified as a hazardous

substance or mixture.[1] However, standard laboratory safety protocols should always be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling R121919.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust or aerosols.[1]

Contact: Avoid contact with eyes and skin.[1] In case of contact, follow the first aid measures

outlined below.

First Aid Measures
Immediate first aid measures are critical in the event of accidental exposure.

Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek medical attention.

[1]

Skin Contact

Rinse skin with plenty of water.

Remove contaminated clothing

and shoes. Seek medical

attention if irritation persists.

[1]

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen or provide artificial

respiration. Seek medical

attention.

[1]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Seek immediate medical

attention.

[1]
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Proper Disposal Procedures
While R121919 is not classified as hazardous, it is imperative to follow proper disposal

procedures to ensure environmental safety and regulatory compliance. Unused R121919 and

its empty containers must be disposed of as chemical waste.

Step-by-Step Disposal Protocol:

Waste Characterization: Although not federally listed as hazardous, consult local regulations

to confirm classification, as state and local definitions of hazardous waste may vary.[3][4]

Solid Waste:

Collect waste R121919 powder in a designated, clearly labeled, and sealed container for

chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

Solutions:

Aqueous solutions of R121919 should be collected in a designated, sealed, and clearly

labeled container for aqueous chemical waste.

Do not dispose of solutions down the drain.

Contaminated Materials:

Dispose of any materials contaminated with R121919, such as gloves, weighing papers,

and pipette tips, as chemical waste.

Place these materials in a designated, sealed, and clearly labeled container.

Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., ethanol).

Collect the rinsate as chemical waste.
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Deface the label on the empty container before disposal in the appropriate solid waste

stream, in accordance with institutional guidelines.[5]

Waste Pickup: Arrange for the disposal of all R121919 waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

R121919.
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Caption: Logical workflow for the proper disposal of R121919 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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